Cas no 955413-26-0 (6-(trifluoromethyl)quinolin-8-amine)

• Product name: 6-(trifluoromethyl)quinolin-8-amine
• CAS No: 955413-26-0
• MF: C₁₀H₇F₃N₂
• MW: 212.171192407608
• MDL: MFCD22627929
• CID: 3165408
• PubChem ID: 69448928

6-(trifluoromethyl)quinolin-8-amine Chemical and Physical Properties

Names and Identifiers

• 6-Trifluoromethyl-8-quinolinamine
• 6-(trifluoromethyl)quinolin-8-amine
• SCHEMBL5456371
• 6-trifluoromethyl-quinolin-8-ylamine
• AKOS025146784
• SB72008
• CS-0197533
• DB-107882
• 955413-26-0
• EN300-313463
• 6-(Trifluoromethyl)-8-Quinolinamine
• BS-50199
• D71268
• MFCD22627929
• FNB41326

• MDL： MFCD22627929
• Inchi： InChI=1S/C10H7F3N2/c11-10(12,13)7-4-6-2-1-3-15-9(6)8(14)5-7/h1-5H,14H2
• InChI Key： OWBHAJLHWDFULE-UHFFFAOYSA-N
• SMILES： C1=CC2=CC(=CC(=C2N=C1)N)C(F)(F)F

Computed Properties

• Exact Mass: 212.05613272g/mol
• Monoisotopic Mass: 212.05613272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9Ų
• XLogP3: 2.4